N-(2-(4-fluorophenyl)-4-oxo-4H-chromen-6-yl)picolinamide

• IUPAC Name: N-[2-(4-fluorophenyl)-4-oxochromen-6-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C21H13FN2O3/c22-14-6-4-13(5-7-14)20-12-18(25)16-11-15(8-9-19(16)27-20)24-21(26)17-3-1-2-10-23-17/h1-12H,(H,24,26)
• InChI Key: XOFKFTACJGEDSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H13FN2O3
• Molecular Weight: 360.3 g/mol

Description

“N-(2-(4-fluorophenyl)-4-oxo-4H-chromen-6-yl)picolinamide” is a complex organic compound. It contains a fluorophenyl group, a chromenone group, and a picolinamide group. These groups are common in various pharmaceuticals and organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The fluorophenyl group would contribute to the compound’s polarity, while the chromenone and picolinamide groups would add complexity to the structure.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions such as condensation, substitution, and addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of a fluorophenyl group could enhance the compound’s stability and reactivity.

Scientific Research Applications

Photodynamic Therapy (PDT)

• N-(2-(4-fluorophenyl)-4-oxo-4H-chromen-6-yl)picolinamide has been investigated for its potential in PDT. PDT is a non-invasive treatment that utilizes light-activated compounds (photosensitizers) to selectively destroy cancer cells or pathogens. .

Organic Field Effect Transistors (OFETs)

• As part of interdisciplinary materials research, this compound has been explored for its semiconducting properties. OFETs are electronic devices that rely on organic semiconductors. .

Nonlinear Optics

• The compound’s unique chromophore structure may enable it to exhibit nonlinear optical properties. .

Gas Sensors

• The interaction between gas molecules and the compound’s chromophore could lead to changes in its optical properties. .

Catalysis for Pollutant Degradation

• Transition metal complexes containing this compound may act as catalysts for oxidative degradation of pollutants. .

Optical Recording Materials

• The compound’s absorption properties in the visible region and its stability suggest potential use in optical recording media. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some fluorophenyl-containing compounds act as weak dopamine reuptake inhibitors.